Cas no 2096332-33-9 (3-Nonyl-5-thiopheneboronic acid pinacol ester)

• Product Name: 3-Nonyl-5-thiopheneboronic acid pinacol ester
• CAS No: 2096332-33-9
• MF: C₁₉H₃₃BO₂S
• MW: 336.340124845505
• CID: 5018633
• Update Time: 2023-08-25

3-Nonyl-5-thiopheneboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Nonyl-5-thiopheneboronic acid pinacol ester
• AMTB508

• Inchi： 1S/C19H33BO2S/c1-6-7-8-9-10-11-12-13-16-14-17(23-15-16)20-21-18(2,3)19(4,5)22-20/h14-15H,6-13H2,1-5H3
• InChI Key： RNPRBTLGQMNULH-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1B1OC(C)(C)C(C)(C)O1)CCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 343
• Topological Polar Surface Area: 46.7